molecular formula C15H10F4N2O B8323003 2-Fluoro-4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile

2-Fluoro-4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile

Cat. No.: B8323003
M. Wt: 310.25 g/mol
InChI Key: FMWKDXOBOLUHNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile is a useful research compound. Its molecular formula is C15H10F4N2O and its molecular weight is 310.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H10F4N2O

Molecular Weight

310.25 g/mol

IUPAC Name

2-fluoro-4-[4-methoxy-2-(trifluoromethyl)anilino]benzonitrile

InChI

InChI=1S/C15H10F4N2O/c1-22-11-4-5-14(12(7-11)15(17,18)19)21-10-3-2-9(8-20)13(16)6-10/h2-7,21H,1H3

InChI Key

FMWKDXOBOLUHNQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)NC2=CC(=C(C=C2)C#N)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5-methoxy-benzotrifluoride (10.46 mmol), K3PO4 (15.7 mmol), Xphos (1.05 mmol) and Pd4(dba)3 (0.314 mmol) were added under nitrogen to a solution of 4-bromo-2-fluoro-benzonitrile (10.46 mmol) in 50 mL toluene and the mixture was stirred for 20 hours at a bath temperature of 110° C. Then the mixture was filtered through a glass fibre filter, then the filtrate was extracted with 150 mL water. The organic phase was dried on sodium sulphate and evaporated down. In this way the product was obtained in a yield of 87% of theory.
Quantity
10.46 mmol
Type
reactant
Reaction Step One
Name
K3PO4
Quantity
15.7 mmol
Type
reactant
Reaction Step One
Name
Quantity
1.05 mmol
Type
reactant
Reaction Step One
[Compound]
Name
Pd4(dba)3
Quantity
0.314 mmol
Type
reactant
Reaction Step One
Quantity
10.46 mmol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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